1-(4-chlorophenyl)-2-(cyclopentylthio)-5-(3-nitrophenyl)-1H-imidazole

• IUPAC Name: 1-(4-chlorophenyl)-2-cyclopentylsulfanyl-5-(3-nitrophenyl)imidazole
• InChI: InChI=1S/C20H18ClN3O2S/c21-15-8-10-16(11-9-15)23-19(14-4-3-5-17(12-14)24(25)26)13-22-20(23)27-18-6-1-2-7-18/h3-5,8-13,18H,1-2,6-7H2
• InChI Key: MRPDKORWIIWAOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SC2=NC=C(N2C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

1-(4-chlorophenyl)-2-(cyclopentylthio)-5-(3-nitrophenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been extensively studied for its potential use in scientific research applications, particularly in the field of biochemistry and pharmacology.

Scientific Research Applications

Electrochemical Studies

A novel monomer incorporating a benzimidazole derivative, similar in structural complexity to the specified compound, has been used for electrochemical copolymerization with 3,4-ethylenedioxythiophene (EDOT). The resulting polymers displayed lower oxidation potentials, lower bandgaps, and higher optical contrasts, making them suitable for electrochemical applications (Soylemez et al., 2015).

DNA Interaction Studies

Polypyridyl ruthenium(II) complexes containing non-planar ligands, related to the structure of interest, have demonstrated binding to calf thymus DNA through a partial intercalative mode. This binding mode differs from their parent compounds and could suggest potential applications in DNA-related research and therapies (Xiong et al., 1999).

Crystal Structure Analysis

Studies have explored the crystal packing and interactions in closely related imidazole derivatives. For example, the analysis of 1-aryl-2-methyl-4-nitro-5-cyanoimidazoles revealed the influence of weak intermolecular interactions on crystal packing, providing insights into the structural dynamics of such compounds (Kubicki, 2004).

Synthesis and Molecular Structure

The synthesis and structural determination of compounds containing the imidazole ring system have provided valuable information on their potential applications. For instance, the synthesis of 2-(4-Chlorophenyl)-3-(phenyl-amino)-5-(thiophen-2-ylmethylidene)-3,5-dihydro-4H-imidazol-4-one highlighted the importance of hydrogen bonding and π···π interactions in stabilizing crystal structures, which could influence their application in materials science (Sharma et al., 2017).

Antimicrobial Applications

The synthesis of novel imidazoles has been investigated for their potent antimicrobial properties. This research suggests that structural analogs of the specified compound may also hold promise as antimicrobial agents, further expanding the potential research applications of such compounds (Narwal et al., 2012).